Cas no 7152-65-0 ( )

• Product name: &nbsp
• CAS No: 7152-65-0
• MF: C₁₄H₂₄O₂
• MW: 224.33916
• CID: 976521
• PubChem ID: 230200

  Chemical and Physical Properties

Names and Identifiers

• NSC24790
• NSC-24790
• 7152-65-0
• 4,4,6-trimethyl-2-(6-methylcyclohex-3-en-1-yl)-1,3-dioxane
• DTXSID10992003
•  

• Inchi： InChI=1S/C14H24O2/c1-10-7-5-6-8-12(10)13-15-11(2)9-14(3,4)16-13/h5-6,10-13H,7-9H2,1-4H3
• InChI Key： FVNFKUYWQKEOSJ-UHFFFAOYSA-N
• SMILES： CC1CC=CCC1C2OC(CC(O2)(C)C)C

Computed Properties

• Exact Mass: 224.17772
• Monoisotopic Mass: 224.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46